2-Chlor-5-nitro-benzolsulfonylfluorid

• IUPAC Name: 2-chloro-5-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H3ClFNO4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H
• InChI Key: TYNYYQQHOOZVCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)F)Cl
• Molecular Formula: C6H3ClFNO4S
• Molecular Weight: 239.61 g/mol

Description

2-Chlor-5-nitro-benzolsulfonylfluorid is a useful research compound. Its molecular formula is C6H3ClFNO4S and its molecular weight is 239.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2--Chloro-5-nitro benzene sulphonylchloride (40 parts) was stirred in p-dioxane (48 parts) at room temperature. Potassium fluoride (10 parts) dissolved in water (35 parts) was added, and the mixture heated to 70° C. Stirred at 70° C. for 4 hours then cooled to room temperature and poured onto ice/water. Allowed to stand for 2 days then filtered off the precipitate and dried in air to yield the product 2-chloro-5-nitro benzene sulphonylfluoride (36 parts).